Cas no 1916592-91-0 (3-Bromo-5-(3-methoxypiperidine-1-carbonyl)pyridine)

• Product Name: 3-Bromo-5-(3-methoxypiperidine-1-carbonyl)pyridine
• CAS No: 1916592-91-0
• MF: C₁₂H₁₅BrN₂O₂
• MW: 299.163702249527
• CID: 5772078
• PubChem ID: 103643518
• Update Time: 2025-06-14

3-Bromo-5-(3-methoxypiperidine-1-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• F6540-4125
• 3-bromo-5-(3-methoxypiperidine-1-carbonyl)pyridine
• AKOS039852158
• (5-bromopyridin-3-yl)-(3-methoxypiperidin-1-yl)methanone
• 1916592-91-0
• 3-Bromo-5-(3-methoxypiperidine-1-carbonyl)pyridine

• Inchi： 1S/C12H15BrN2O2/c1-17-11-3-2-4-15(8-11)12(16)9-5-10(13)7-14-6-9/h5-7,11H,2-4,8H2,1H3
• InChI Key： SPZOTFIYOJHZAE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(N1CCCC(C1)OC)=O

Computed Properties

• Exact Mass: 298.03169g/mol
• Monoisotopic Mass: 298.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-Bromo-5-(3-methoxypiperidine-1-carbonyl)pyridine

Comprehensive Overview of 3-Bromo-5-(3-methoxypiperidine-1-carbonyl)pyridine (CAS No. 1916592-91-0)

3-Bromo-5-(3-methoxypiperidine-1-carbonyl)pyridine (CAS No. 1916592-91-0) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and methoxypiperidine moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators, which are pivotal in treating diseases like cancer and neurological disorders.

The structural complexity of 3-Bromo-5-(3-methoxypiperidine-1-carbonyl)pyridine makes it a valuable scaffold for medicinal chemistry. Its bromine substitution at the 3-position and the carbonyl linkage to the methoxypiperidine group enhance its reactivity, enabling diverse derivatization. This adaptability aligns with the growing demand for small-molecule therapeutics and precision medicine, where tailored compounds are essential for addressing unmet medical needs. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion), a key focus in modern drug development.

In the context of sustainability, 3-Bromo-5-(3-methoxypiperidine-1-carbonyl)pyridine is also being evaluated for its compatibility with green chemistry principles. Innovations in catalytic synthesis and solvent-free reactions are reducing the environmental footprint of its production. This resonates with the pharmaceutical industry's shift toward eco-friendly manufacturing, a topic frequently searched by professionals seeking sustainable synthetic routes.

Another emerging application of this compound lies in agrochemical innovation. Its structural features are being leveraged to design next-generation crop protection agents, particularly those targeting resistant pest strains. With global agriculture facing challenges like pesticide resistance and climate change, the demand for novel heterocyclic compounds like 3-Bromo-5-(3-methoxypiperidine-1-carbonyl)pyridine is expected to rise. Industry reports suggest its potential in developing low-toxicity formulations, a priority for regulatory compliance.

From a commercial perspective, the compound's CAS No. 1916592-91-0 is increasingly referenced in patent literature and supplier catalogs, reflecting its growing market relevance. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity, a critical factor for end-users in high-value chemical synthesis. Discussions on platforms like ResearchGate and LinkedIn often highlight its utility in cross-coupling reactions, a popular topic among synthetic chemists.

In summary, 3-Bromo-5-(3-methoxypiperidine-1-carbonyl)pyridine (CAS No. 1916592-91-0) represents a versatile and scientifically significant compound. Its applications span drug discovery, sustainable chemistry, and agrochemical development, aligning with contemporary research trends and industry demands. As innovation accelerates, this compound is poised to play a pivotal role in advancing molecular science and industrial applications.